Cas no 959687-83-3 (Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-)

Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl- structure
959687-83-3 structure
Product Name:Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-
CAS No:959687-83-3
MF:C10H13BrO2
MW:245.113022565842
CID:5735718
Update Time:2023-11-07

Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-2-(dimethoxymethyl)-4-methyl-
    • Inchi: 1S/C10H13BrO2/c1-7-4-5-9(11)8(6-7)10(12-2)13-3/h4-6,10H,1-3H3
    • InChI Key: KUOYHVCRULZBLC-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=C(C)C=C1C(OC)OC

Computed Properties

  • Exact Mass: 244.01
  • Monoisotopic Mass: 244.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Density: 1.327±0.06 g/cm3(Predicted)
  • Boiling Point: 253.0±35.0 °C(Predicted)
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